Cas no 2034316-99-7 (2-(2-methoxyethoxy)-N-(4-morpholinophenyl)isonicotinamide)

• Product Name: 2-(2-methoxyethoxy)-N-(4-morpholinophenyl)isonicotinamide
• CAS No: 2034316-99-7
• MF: C₁₉H₂₃N₃O₄
• MW: 357.403624773026
• CID: 6419419
• PubChem ID: 121017336
• Update Time: 2025-08-04

2-(2-methoxyethoxy)-N-(4-morpholinophenyl)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• AKOS026689685
• F6475-2839
• 2-(2-methoxyethoxy)-N-[4-(morpholin-4-yl)phenyl]pyridine-4-carboxamide
• 2034316-99-7
• 2-(2-methoxyethoxy)-N-(4-morpholin-4-ylphenyl)pyridine-4-carboxamide
• 2-(2-methoxyethoxy)-N-(4-morpholinophenyl)isonicotinamide

• Inchi： 1S/C19H23N3O4/c1-24-12-13-26-18-14-15(6-7-20-18)19(23)21-16-2-4-17(5-3-16)22-8-10-25-11-9-22/h2-7,14H,8-13H2,1H3,(H,21,23)
• InChI Key： XSOGBYOFWHEZAF-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2)NC(C2C=CN=C(C=2)OCCOC)=O)CC1

Computed Properties

• Exact Mass: 357.16885622g/mol
• Monoisotopic Mass: 357.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(2-methoxyethoxy)-N-(4-morpholinophenyl)isonicotinamide

Comprehensive Overview of 2-(2-methoxyethoxy)-N-(4-morpholinophenyl)isonicotinamide (CAS No. 2034316-99-7)

2-(2-methoxyethoxy)-N-(4-morpholinophenyl)isonicotinamide, with the CAS number 2034316-99-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic IUPAC name, belongs to the class of isonicotinamide derivatives, which are known for their potential applications in drug discovery and development. The presence of both morpholine and methoxyethoxy functional groups in its structure enhances its versatility, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for small molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine and personalized therapies. 2-(2-methoxyethoxy)-N-(4-morpholinophenyl)isonicotinamide aligns with this trend, as its structural features suggest potential interactions with key biological targets. Researchers are particularly intrigued by its possible role in modulating cell signaling pathways, which could have implications for treating conditions such as inflammatory diseases and certain types of cancers. However, it is important to note that these applications are still under investigation, and further studies are required to validate its efficacy and safety.

The synthesis of 2-(2-methoxyethoxy)-N-(4-morpholinophenyl)isonicotinamide involves multi-step organic reactions, often starting with the functionalization of isonicotinic acid or its derivatives. The incorporation of the morpholine ring and the methoxyethoxy side chain is achieved through carefully optimized coupling reactions, ensuring high yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize the compound, confirming its molecular structure and purity. These rigorous quality control measures are essential for ensuring reproducibility in research settings.

From a commercial perspective, 2034316-99-7 is primarily available through specialized chemical suppliers catering to the pharmaceutical and biotechnology industries. Its niche application means that it is typically offered in small quantities for research purposes, with pricing reflecting its high purity and specialized nature. Researchers and procurement specialists often search for terms like "buy 2-(2-methoxyethoxy)-N-(4-morpholinophenyl)isonicotinamide" or "CAS 2034316-99-7 supplier" when sourcing this compound. Additionally, the compound's Solubility, stability, and storage conditions are frequently queried topics, underscoring the need for detailed technical data sheets.

The growing interest in 2-(2-methoxyethoxy)-N-(4-morpholinophenyl)isonicotinamide is also reflected in the scientific literature, where it has been referenced in studies exploring structure-activity relationships (SAR) and molecular docking simulations. These studies aim to elucidate how subtle modifications to its chemical structure could enhance its binding affinity or selectivity for specific biological targets. Such insights are invaluable for medicinal chemists designing next-generation therapeutics. Furthermore, the compound's potential as a chemical probe in biological assays adds to its appeal, as it could help unravel complex biochemical mechanisms.

In the context of green chemistry and sustainable research practices, there is increasing scrutiny on the environmental impact of chemical synthesis. Researchers working with 2034316-99-7 are encouraged to adopt atom-efficient and catalytic methodologies to minimize waste and reduce the use of hazardous reagents. This aligns with broader industry trends toward eco-friendly synthesis and the principles of green pharmacy. As regulatory frameworks evolve, compliance with these standards will likely become a key consideration for laboratories and manufacturers.

Looking ahead, the trajectory of 2-(2-methoxyethoxy)-N-(4-morpholinophenyl)isonicotinamide will depend on ongoing research outcomes and its adoption in preclinical studies. While its current applications are largely confined to academic and industrial research, its unique structural attributes position it as a promising candidate for further exploration. For researchers and stakeholders, staying abreast of the latest developments in this field will be crucial, as new findings could unlock unforeseen opportunities in drug development and beyond.